Cas no 2814152-86-6 (3H-Pyrazol-3-one, 1-cyclobutyl-1,2-dihydro-)

• Product Name: 3H-Pyrazol-3-one, 1-cyclobutyl-1,2-dihydro-
• CAS No: 2814152-86-6
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5839853
• Update Time: 2025-10-22

3H-Pyrazol-3-one, 1-cyclobutyl-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1-cyclobutyl-1,2-dihydro-

• Inchi： 1S/C7H10N2O/c10-7-4-5-9(8-7)6-2-1-3-6/h4-6H,1-3H2,(H,8,10)
• InChI Key： AWZRVEOENOSJOV-UHFFFAOYSA-N
• SMILES： N1(C2CCC2)C=CC(=O)N1

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• pka: 8.80±0.70(Predicted)

Additional information on 3H-Pyrazol-3-one, 1-cyclobutyl-1,2-dihydro-

3H-Pyrazol-3-one, 1-cyclobutyl-1,2-dihydro

The compound 3H-Pyrazol-3-one, 1-cyclobutyl-1,2-dihydro (CAS No. 2814152-86-6) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural properties and bioactivity. The cyclobutyl group attached to the pyrazole ring introduces steric hindrance and enhances the molecule's stability, making it a valuable substrate for further functionalization.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. The pyrazolone core of this compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities. Researchers have demonstrated that the cyclobutyl substitution at position 1 significantly influences the molecule's pharmacokinetic properties, such as solubility and permeability. This makes it an attractive candidate for drug delivery systems.

In terms of synthesis, the compound can be prepared via a multi-step process involving cyclization reactions. The key step involves the condensation of a suitable carbonyl compound with an amine derivative in the presence of a catalyst. The cyclobutane ring is introduced through a ring-closing metathesis reaction, which ensures high stereoselectivity and yields a stable product. This method has been optimized in recent years to improve both yield and purity.

The application of 3H-Pyrazol-3-one, 1-cyclobutyl-1,2-dihydro extends beyond pharmaceuticals. It has been explored as a building block in organic synthesis due to its versatile reactivity. For instance, the compound can undergo nucleophilic aromatic substitution or Michael addition reactions to form more complex structures. Its ability to act as both an electrophile and nucleophile makes it a valuable tool in modern organic chemistry.

From an environmental perspective, the synthesis of this compound has been studied for its eco-friendliness. Researchers have developed green chemistry protocols that minimize waste and reduce energy consumption. These methods often involve the use of microwave-assisted synthesis or enzymatic catalysis, which are both efficient and sustainable.

In conclusion, 3H-Pyrazol-3-one, 1-cyclobutyl-1,2-dihydro (CAS No. 2814152-86-6) is a versatile compound with promising applications in drug discovery and organic synthesis. Its unique structure and reactivity make it a valuable asset for chemists and pharmacologists alike. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in the chemical sciences.